5-bromo-N-(3-{[(tetrahydro-2-furanylmethyl)amino]carbonyl}phenyl)-2-furamide

• Molecular Formula: C17H17BrN2O4
• Molecular Weight: 393.2 g/mol
• IUPAC Name: 5-bromo-N-[3-(oxolan-2-ylmethylcarbamoyl)phenyl]furan-2-carboxamide
• InChI: InChI=1S/C17H17BrN2O4/c18-15-7-6-14(24-15)17(22)20-12-4-1-3-11(9-12)16(21)19-10-13-5-2-8-23-13/h1,3-4,6-7,9,13H,2,5,8,10H2,(H,19,21)(H,20,22)
• InChI Key: PPWGKHSYMBOVQV-UHFFFAOYSA-N
• SMILES: C1CC(OC1)CNC(=O)C2=CC(=CC=C2)NC(=O)C3=CC=C(O3)Br

Description

5-bromo-N-(3-{[(tetrahydro-2-furanylmethyl)amino]carbonyl}phenyl)-2-furamide, also known as TAK-659, is a potent and selective inhibitor of the protein kinase BTK (Bruton's tyrosine kinase). BTK is an essential component of the B-cell receptor signaling pathway, and its inhibition has shown promising results in the treatment of various B-cell malignancies.

Mechanism of Action

BTK is a key mediator of B-cell receptor signaling, and its inhibition by 5-bromo-N-(3-{[(tetrahydro-2-furanylmethyl)amino]carbonyl}phenyl)-2-furamide leads to the suppression of downstream signaling pathways, including the PI3K/AKT and NF-κB pathways. This results in the induction of apoptosis and the inhibition of cell proliferation.
Biochemical and Physiological Effects
5-bromo-N-(3-{[(tetrahydro-2-furanylmethyl)amino]carbonyl}phenyl)-2-furamide has been shown to induce apoptosis in B-cell malignancies through the activation of caspase-dependent pathways. In addition, 5-bromo-N-(3-{[(tetrahydro-2-furanylmethyl)amino]carbonyl}phenyl)-2-furamide has been shown to inhibit the migration and adhesion of B-cells, which are essential for the development and progression of B-cell malignancies.

Advantages and Limitations for Lab Experiments

5-bromo-N-(3-{[(tetrahydro-2-furanylmethyl)amino]carbonyl}phenyl)-2-furamide has several advantages as a research tool, including its high potency and selectivity for BTK. However, its limited solubility and bioavailability can pose challenges in certain experimental settings.

Future Directions

Several potential future directions for the research and development of 5-bromo-N-(3-{[(tetrahydro-2-furanylmethyl)amino]carbonyl}phenyl)-2-furamide have been identified. These include the exploration of its efficacy in combination with other targeted therapies, the investigation of its potential in other B-cell malignancies, and the development of more potent and selective BTK inhibitors. Additionally, the use of 5-bromo-N-(3-{[(tetrahydro-2-furanylmethyl)amino]carbonyl}phenyl)-2-furamide as a tool for studying the role of BTK in other signaling pathways and cellular processes is an area of active research.
In conclusion, 5-bromo-N-(3-{[(tetrahydro-2-furanylmethyl)amino]carbonyl}phenyl)-2-furamide is a promising research tool for the study of B-cell malignancies and the role of BTK in cellular signaling pathways. Its potent and selective inhibition of BTK has shown to have significant anti-tumor activity and has the potential to be developed into a therapeutic agent for the treatment of B-cell malignancies.

Synthesis Methods

The synthesis of 5-bromo-N-(3-{[(tetrahydro-2-furanylmethyl)amino]carbonyl}phenyl)-2-furamide involves several steps, including the preparation of the key intermediate, 5-bromo-2-furoic acid, and its subsequent conversion into the final product. The process is highly optimized and has been described in detail in the literature.

Scientific Research Applications

5-bromo-N-(3-{[(tetrahydro-2-furanylmethyl)amino]carbonyl}phenyl)-2-furamide has been extensively studied in preclinical models of B-cell malignancies, including chronic lymphocytic leukemia, mantle cell lymphoma, and diffuse large B-cell lymphoma. In these studies, 5-bromo-N-(3-{[(tetrahydro-2-furanylmethyl)amino]carbonyl}phenyl)-2-furamide has demonstrated potent anti-tumor activity and has shown to be well-tolerated.